![molecular formula C23H27N3O2 B5543439 3,4,7-trimethyl-N-(4-pyridinylmethyl)-N-(tetrahydro-2-furanylmethyl)-1H-indole-2-carboxamide](/img/structure/B5543439.png)
3,4,7-trimethyl-N-(4-pyridinylmethyl)-N-(tetrahydro-2-furanylmethyl)-1H-indole-2-carboxamide
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Description
3,4,7-trimethyl-N-(4-pyridinylmethyl)-N-(tetrahydro-2-furanylmethyl)-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C23H27N3O2 and its molecular weight is 377.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 377.21032711 g/mol and the complexity rating of the compound is 536. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Methods and Derivatives
- Efficient Synthesis Techniques: Research by Tozawa et al. (2005) demonstrates an effective method for synthesizing carboxamides, employing tetrakis(pyridin-2-yloxy)silane as a mild coupling reagent, which could be relevant for synthesizing structurally complex compounds like the one mentioned (Tozawa, Yamane, & Mukaiyama, 2005). This method highlights the potential for creating diverse carboxamide derivatives through a mild dehydration process.
- Heterocyclic Derivative Syntheses: Bacchi et al. (2005) focused on the palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes to yield heterocyclic derivatives, including tetrahydrofuran and oxazoline derivatives (Bacchi, Costa, Della Ca’, Gabriele, Salerno, & Cassoni, 2005). This study suggests potential pathways for synthesizing novel heterocyclic frameworks that might include or be related to the target compound.
Potential Applications and Properties
- Anticonflict Activity and Memory Impairment: A study by Kawakubo et al. (1990) on bioisosteres of beta-carbolines, including 1,2,3,4-tetrahydro[1]benzothieno[2,3-c]pyridines, revealed potent anticonflict activity and lessening of memory impairment (Kawakubo, Okazaki, Nagatani, Takao, Hasimoto, & Sugihara, 1990). These findings indicate potential therapeutic research applications of structurally related compounds in neuropsychopharmacology.
- Organotin Mediated Nitration: Research by Favresse et al. (2000) on the nitration of heteroaromatic series using organotin and tetranitromethane or dinitrogen tetroxide presents a method that could be applicable to the functionalization of compounds similar to the one , thus affecting their physical and chemical properties (Favresse, Fargeas, Charrue, Lebret, Piteau, & Quintard, 2000).
properties
IUPAC Name |
3,4,7-trimethyl-N-(oxolan-2-ylmethyl)-N-(pyridin-4-ylmethyl)-1H-indole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O2/c1-15-6-7-16(2)21-20(15)17(3)22(25-21)23(27)26(14-19-5-4-12-28-19)13-18-8-10-24-11-9-18/h6-11,19,25H,4-5,12-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXPBBTZIXXFYQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(NC2=C(C=C1)C)C(=O)N(CC3CCCO3)CC4=CC=NC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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